3-Iodo-1-trityl-1H-1,2,4-triazole
Overview
Description
3-Iodo-1-trityl-1H-1,2,4-triazole is a chemical compound with the molecular formula C21H16IN3 . It has an average mass of 437.276 Da and a monoisotopic mass of 437.038879 Da .
Molecular Structure Analysis
The InChI code for this compound is 1S/C21H16IN3/c22-20-23-16-25(24-20)21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H . This indicates the arrangement of atoms and bonds in the molecule.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a high GI absorption and is BBB permeant . It has a Log Po/w (iLOGP) of 3.36, indicating its lipophilicity .Scientific Research Applications
3-Iodo-1-trityl-1H-1,2,4-triazole has been used in a variety of scientific research applications. It has been used as a building block in the synthesis of heterocyclic compounds, such as pyrroles and azoles. This compound has also been used to synthesize biologically active compounds, such as antimicrobial agents and anti-inflammatory agents. In addition, this compound has been used in the synthesis of drug-like molecules, such as inhibitors of protein-protein interactions. It has also been used in the synthesis of fluorescent probes for imaging applications.
Mechanism of Action
Mode of Action
It is known that triazole compounds can interact with various biological targets through hydrogen bonding, dipole interactions, and π-π stacking . The presence of the iodine and trityl groups may also influence the compound’s interactions with its targets.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Iodo-1-trityl-1H-1,2,4-triazole . These factors may include pH, temperature, and the presence of other molecules in the environment. The compound should be stored under inert gas (nitrogen or Argon) at 2–8 °C .
Advantages and Limitations for Lab Experiments
The advantages of using 3-Iodo-1-trityl-1H-1,2,4-triazole in laboratory experiments include its versatility, its ease of synthesis, and its availability. This compound can be used in a variety of applications, such as synthesis and catalysis, as well as in drug design and development. It is also relatively easy to synthesize and is available from a number of suppliers. The main limitation of using this compound in laboratory experiments is its potential toxicity. This compound is an organic compound and can be toxic if not handled properly.
Future Directions
The future directions of 3-Iodo-1-trityl-1H-1,2,4-triazole are numerous and varied. This compound has potential applications in the synthesis of heterocyclic compounds, such as pyrroles and azoles. It can also be used in the synthesis of biologically active compounds, such as antimicrobial agents and anti-inflammatory agents. In addition, this compound can be used in the synthesis of drug-like molecules, such as inhibitors of protein-protein interactions. It can also be used in the synthesis of fluorescent probes for imaging applications. Finally, this compound has potential applications in the study of gene expression and the regulation of drug metabolism.
Synthesis Methods
The synthesis of 3-Iodo-1-trityl-1H-1,2,4-triazole can be accomplished through several different methods. One method involves the reaction of 1-trityl-1H-1,2,4-triazole with iodine in the presence of a base, such as potassium carbonate. Another method involves the reaction of 1-trityl-1H-1,2,4-triazole with iodine in the presence of a Lewis acid, such as aluminum chloride. In addition, this compound can also be synthesized by the reaction of 1-trityl-1H-1,2,4-triazole with a halogenating reagent, such as bromine or chlorine.
Safety and Hazards
Properties
IUPAC Name |
3-iodo-1-trityl-1,2,4-triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16IN3/c22-20-23-16-25(24-20)21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHQHALMULRXBKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=NC(=N4)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16IN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00709905 |
Source
|
| Record name | 3-Iodo-1-(triphenylmethyl)-1H-1,2,4-triazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00709905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
437.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
151899-62-6 |
Source
|
| Record name | 3-Iodo-1-(triphenylmethyl)-1H-1,2,4-triazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=151899-62-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Iodo-1-(triphenylmethyl)-1H-1,2,4-triazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00709905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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